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Compound of Interest

Compound Name: Palifermin

Cat. No.: B1169686 Get Quote

Application Notes and Protocols for Palifermin
For Research Use Only

These notes provide detailed protocols for the reconstitution and storage of Palifermin, a

recombinant human keratinocyte growth factor (KGF), intended for use in a research setting.

Adherence to these guidelines is crucial for maintaining the protein's stability and biological

activity.

Quantitative Data Summary
The following tables summarize the key quantitative parameters for the reconstitution and

storage of Palifermin.

Table 1: Reconstitution of Lyophilized Palifermin Powder
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Parameter Value Source

Product
Palifermin (Kepivance®)

Lyophilized Powder
[1][2]

Reconstitution Diluent
Sterile Water for Injection, USP

(not supplied)
[1][2][3]

Volume of Diluent 1.2 mL [1][2][3]

Final Concentration 5 mg/mL [1][2][3]

Final pH Approximately 6.5 [1][2]

Appearance after

Reconstitution
Clear, colorless solution [1][2][3]

Dissolution Time
Generally less than 3-5

minutes
[3][4]

Table 2: Storage and Stability of Palifermin

Form
Storage
Condition

Duration
Special
Precautions

Source

Lyophilized

Powder

Refrigerated at

2°C to 8°C (36°F

to 46°F)

Until expiration

date on vial
Do not freeze.[5] [4][5]

Reconstituted

Solution

Refrigerated at

2°C to 8°C (36°F

to 46°F)

Up to 24 hours

Protect from

light.[1][2][5] Do

not freeze.[2]

[1][2][5]

Reconstituted

Solution

Room

Temperature

Maximum of 1

hour

Protect from

light.[1][2]

Discard if left for

more than 1

hour.[1][2]

[1][2]
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Protocol 1: Reconstitution of Lyophilized Palifermin
This protocol details the step-by-step procedure for reconstituting lyophilized Palifermin to a

final concentration of 5 mg/mL.

Materials:

Vial of lyophilized Palifermin

Sterile Water for Injection, USP

Sterile syringe (e.g., 3 mL) and needle

Aseptic workspace (e.g., laminar flow hood)

Appropriate personal protective equipment (PPE)

Procedure:

Equilibration: Allow the vial of lyophilized Palifermin and the Sterile Water for Injection to

equilibrate to room temperature before reconstitution.[6]

Preparation: Briefly centrifuge or tap the vial of Palifermin to ensure the lyophilized powder

is collected at the bottom.[6]

Aseptic Reconstitution: Using aseptic technique, draw 1.2 mL of Sterile Water for Injection,

USP into a sterile syringe.[1][3]

Slow Injection: Slowly inject the 1.2 mL of Sterile Water for Injection, USP into the Palifermin
vial, directing the stream of liquid against the glass wall of the vial to minimize foaming.[1][3]

Gentle Dissolution: Swirl the contents of the vial gently to aid dissolution.[1][3][7] CRITICAL:

Do not shake or vigorously agitate the vial, as this can cause protein denaturation.[3][6]

Dissolution is typically complete within 3-5 minutes.[3][4]

Visual Inspection: Before use, visually inspect the reconstituted solution for any particulate

matter or discoloration.[3][5] The solution should be clear and colorless.[1][2][3] Do not use

the solution if it is discolored or contains particulates.[3][5]
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Immediate Use or Storage: It is recommended to use the reconstituted solution immediately.

[1] If immediate use is not possible, store the solution at 2°C to 8°C, protected from light, for

no more than 24 hours.[1][2][5]

Visualizations
Palifermin Signaling Pathway
Palifermin, a recombinant human keratinocyte growth factor (KGF), initiates its biological

effects by binding to the KGF receptor (KGFR) on the surface of epithelial cells.[8][9] This

binding activates intracellular signaling cascades, including the mitogen-activated protein

kinase (MAPK) pathway, which in turn promotes a series of cellular responses.[8] These

responses include enhanced cell proliferation, differentiation, and migration, which are crucial

for tissue repair and maintenance.[8][9] Palifermin also upregulates cytoprotective

mechanisms, helping to protect epithelial cells from damage.[5][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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